Cas no 105598-02-5 (1-(3-methylphenyl)butan-1-amine)

1-(3-Methylphenyl)butan-1-amine is a chiral amine compound featuring a butyl chain attached to a 3-methylphenyl group via an amine linkage. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its aromatic methyl substitution enhances steric and electronic properties, influencing reactivity in coupling and condensation reactions. The amine functionality allows for further derivatization, such as reductive amination or salt formation, improving solubility and bioavailability in drug development. The compound’s defined stereochemistry (if applicable) is advantageous for enantioselective synthesis. Suitable for controlled environments, it requires handling under inert conditions due to potential sensitivity to oxidation or moisture.

1-(3-methylphenyl)butan-1-amine structure

105598-02-5 structure

Product Name:1-(3-methylphenyl)butan-1-amine

CAS No:105598-02-5

MF:C₁₁H₁₇N

MW:163.259382963181

MDL:MFCD12154067

CID:126777

PubChem ID:45122504

Update Time:2025-10-30

1-(3-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine,3-methyl-a-propyl-
- Benzenemethanamine, 3-methyl--alpha--propyl-
- alpha-propyl-m-methylbenzylamine
- 1-(3-methylphenyl)butan-1-amine
- MDL： MFCD12154067
- Inchi： 1S/C11H17N/c1-3-5-11(12)10-7-4-6-9(2)8-10/h4,6-8,11H,3,5,12H2,1-2H3
- InChI Key： FZQMOGSNLHVEOQ-UHFFFAOYSA-N
- SMILES： NC(C1C=CC=C(C)C=1)CCC

Computed Properties

Exact Mass: 163.136
Monoisotopic Mass: 163.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

1-(3-methylphenyl)butan-1-amine Pricemore >>

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